Cas no 1823912-21-5 (1-Methyl-5-(trifluoromethyl)-1h-imidazole-4-carboxylic acid)

• Product Name: 1-Methyl-5-(trifluoromethyl)-1h-imidazole-4-carboxylic acid
• CAS No: 1823912-21-5
• MDL: MFCD27997492
• CID: 4621966
• Update Time: 2025-06-21

1-Methyl-5-(trifluoromethyl)-1h-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid
• 1-Methyl-5-(trifluoromethyl)-1h-imidazole-4-carboxylic acid

• MDL： MFCD27997492

Additional information on 1-Methyl-5-(trifluoromethyl)-1h-imidazole-4-carboxylic acid

1-Methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic Acid: A Comprehensive Overview

The compound 1-Methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid, identified by the CAS number 1823912-21-5, is a chemically synthesized organic compound with a unique structure and diverse applications. This compound belongs to the class of imidazole derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The molecule features a trifluoromethyl group attached to the imidazole ring, along with a methyl group and a carboxylic acid moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the significance of imidazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethyl group in this compound contributes to its lipophilicity and stability, which are crucial properties for drug candidates. Researchers have explored the potential of this compound as a precursor for synthesizing more complex molecules with enhanced biological activities. For instance, its derivatives have shown promise in targeting specific enzymes involved in cancer pathways, demonstrating its potential role in oncology research.

In addition to its pharmaceutical applications, 1-Methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid has also been investigated for its use in agrochemicals. Its ability to modulate plant growth and stress responses has made it a subject of interest in agricultural research. Scientists have reported that certain derivatives of this compound can enhance crop resilience against environmental stressors such as drought and salinity, offering a sustainable solution for food security challenges.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The presence of the carboxylic acid group allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. Recent advancements in catalytic methods have improved the efficiency and scalability of its synthesis, making it more accessible for large-scale applications.

From an environmental perspective, 1-Methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid has been assessed for its biodegradability and ecological impact. Studies indicate that under specific conditions, the compound undergoes microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term effects on ecosystems and to develop strategies for minimizing environmental risks associated with its use.

In conclusion, 1-Methyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid stands out as a valuable compound with significant potential across multiple fields. Its unique chemical structure and versatile properties make it an attractive target for ongoing research and development efforts. As scientific understanding of this compound continues to grow, it is expected to play an increasingly important role in advancing innovative solutions across industries.